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Compound of Interest

Compound Name: Cerec

Cat. No.: B1177376

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers and scientists
utilizing the Sirona Cerec Omnicam in clinical studies. Addressing common challenges and
frequently asked questions, this resource aims to ensure data integrity and procedural
accuracy throughout your experimental workflows.

Troubleshooting Guide

This section addresses specific issues that may arise during the use of the Cerec Omnicam in
a research setting.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1177376?utm_src=pdf-interest
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Problem Potential Cause

Recommended Solution

Improper scanning technique,
Inaccurate or Distorted Scans reflective materials, software

version, ambient lighting.

Review and adhere to the
manufacturer's recommended
scanning protocol.[1][2] For
highly reflective materials like
gold or zirconia, ensure a
steady hand and consistent
distance.[3] Note that optimal
accuracy for the Omnicam may
be achieved in zero light
conditions.[4] Verify you are
using the latest software
version, as updates can

significantly improve accuracy.

[4]115]

Recent Windows updates may
remove necessary IP
addresses for the CEREC

"Camera Unreachable" Error

system.[6]

1. Navigate to 'Start' >
‘Computer'. 2. Double-click on
'(C:)' > 'Sirona’ > 'Tools' >
‘Omnicam Network'. 3. Run the
‘Configure.cmd' file. This will
reinstall the network ports and
camera driver. The process
should take 5-10 minutes. 4.
Verify the camera status under
‘Configuration’ > 'Devices' in
the CEREC software.[6]

Inadequate tooth preparation,
Difficulty Capturing Margins fluid accumulation, or improper

scanner angulation.

Ensure preparation margins
are clear and well-defined.
Control for saliva and blood in
the scanning area.[7] Maintain
the recommended distance of
0-15 mm from the tooth
surface and angulate the
scanner to capture all aspects
of the margin.[2]
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If a registration error occurs,
slowly move the Omnicam

] ) ) Moving the scanner too quickly  back to a previously
Registration Errors During

) or losing tracking from a successfully captured area
Scanning ) ]
previously scanned area. until you hear the sound for a
registered acquisition, then
continue scanning.[2]
Always scan at least 2-3 teeth
N ) o adjacent to the preparation to
Poor Initial Restoration Insufficient data captured from
] ensure the software has
Proposal adjacent teeth.

enough data for an accurate

biogeneric proposal.[2]

Frequently Asked Questions (FAQs)

Q1: How does the choice of adjacent restorative material affect the accuracy of my scans?

A: The material of adjacent teeth can significantly impact the accuracy of Cerec Omnicam
scans. In one in-vitro study, scanning adjacent to zirconia resulted in the highest trueness
deviation, while gold showed the lowest.[3] Researchers should be aware of this variable and
may consider standardizing adjacent materials in their study design if high precision is critical.

Q2: What is the expected accuracy of the Cerec Omnicam compared to other scanners?

A: While clinically acceptable for many applications, studies have shown the Cerec Omnicam
may have lower trueness and precision compared to newer scanners like the Cerec
Primescan.[3][8] It is crucial to consider these inherent limitations when designing studies that
require very high levels of accuracy.

Q3: How often should the Cerec Omnicam be calibrated?

A: Regular calibration is essential for maintaining the accuracy of the scanner.[9] The
manufacturer's guidelines for calibration frequency should be strictly followed, especially in a
clinical study setting where consistency is paramount. The process involves using a specific
calibration tip and tool and takes approximately 10-15 minutes.[9]
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Q4: Can different software versions impact the outcome of my study?

A: Yes, software versions can have a significant effect on the accuracy of the Omnicam.[4][5]
For instance, studies have shown differences in trueness and precision between CEREC Ortho
software and CEREC SW 4.4.4.[1][10] It is imperative for researchers to document the specific
software version used in their study protocols and publications to ensure reproducibility.[4]

Q5: What is the recommended scanning strategy for a full arch?

A: The recommended full-arch scanning strategy involves a specific sequence: occlusal, then
buccal, then lingual surfaces, and finally the proximal surfaces of the prepared tooth.[2] For full
jaw acquisitions, the sequence for anterior teeth may differ, starting with the lingual and labial
areas before moving to the incisal edges.[2] Adhering to a consistent, manufacturer-
recommended scanning path is critical for minimizing distortions and ensuring reliable data.

Quantitative Data from In-Vitro Studies

The following tables summarize key performance data of the Cerec Omnicam from various
studies.

Table 1: Influence of Adjacent Material on Trueness and Precision of Omnicam Scans for Inlay
Preparations[3]

] ] Mean Trueness Deviation Mean Precision Deviation
Adjacent Material
(um) (um)
Zirconia 21.7+£0.3 45+04
Resin 15.3+0.6 76+1.6
Gold 11.8+0.5 52+0.8

Table 2: Comparison of Full Arch Scan Accuracy and Time with Different Software[1]
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Mean Trueness Mean Precision Average Scan Time
Software

Error (pm) Error (pm) Increase
CEREC Ortho 27.19 20.55 ~50 seconds per arch
CERECSW 4.4.4 31.93 28.72 -

Table 3: Accuracy of Single Implant Scans[11]

Intraoral Scanner Mean Trueness Error (um) Mean Precision Error (um)
Cerec Omnicam 28.4x45 30.6 +3.3

CS 3600 152+0.8 11.3+11

Trios 3 22.3+05 152+0.8

DWIO 27.8+3.2 27.1+10.7

Emerald 43.1+115 32.8+10.7

Experimental Protocols

Protocol 1: Evaluation of Adjacent Material on Scan Accuracy

This protocol is based on an in-vitro study evaluating the effect of adjacent restorative materials

on the accuracy of digital impressions.[3]

e Model Preparation: A phantom head is used to simulate a clinical environment. A mandibular
model is prepared with a disto-occlusal inlay cavity on the first molar. The adjacent second
molar is fitted with interchangeable crowns made of gold, zirconia, and resin (control).

o Reference Scan: A high-accuracy laboratory scanner is used to create a reference scan of
the prepared model with each adjacent crown type.

 Intraoral Scanning: The Cerec Omnicam is used to scan the inlay preparation and adjacent
teeth 10 times for each adjacent material group (gold, zirconia, resin). The manufacturer's

recommended scanning protocol is followed.
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o Data Analysis: The .STL files from the Omnicam scans are imported into a 3D analysis
software. Each experimental scan is superimposed onto the corresponding reference scan.
Trueness (deviation from the reference scan) and precision (deviation among the 10 scans in
each group) are calculated and statistically analyzed.

Protocol 2: Clinical Evaluation of Crown Fit

This protocol outlines a clinical study comparing the fit of crowns fabricated from digital versus
conventional impressions.[12]

o Patient Selection: Patients requiring a single posterior crown are recruited for the study.
e Impression Taking:

o Digital Impression: After tooth preparation, the area is scanned using the Cerec Omnicam
to capture the abutment, antagonist, and interocclusal relationship.

o Conventional Impression: A traditional impression is taken using a polyvinyl siloxane
(PVS) material.

e Crown Fabrication:

o Chairside (Digital): A lithium disilicate crown is designed and milled chairside based on the

Omnicam scan.

o Laboratory (Conventional): The PVS impression is sent to a dental laboratory for the
fabrication of a reference lithium disilicate crown.

 Fit Evaluation (Replica Technique):

o Before cementation, a light-body silicone material is placed inside the crown, which is then
seated on the prepared tooth.

o After setting, the thin silicone layer (replica) is removed and sectioned.

o The thickness of the replica is measured at specific points (marginal, axial, occlusal) under
a microscope to determine the marginal and internal gap of the crown.
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o Data Analysis: The gap measurements for the chairside and reference crowns are
statistically compared to evaluate the fit accuracy.

Visualized Workflows and Logic

Preparation Phase

Prepare Tooth in Phantom Head
Scanning Phase

Mount Adjacent Material (e.g., Zirconia) Acquire Reference Scan (Lab Scanner

L Analysis Phase

Export .STL Files H Superimpose Scans in 3D Analysis Software }—»

Calculate Trueness & Precision H Statistical Analysis

Click to download full resolution via product page

Caption: In-vitro workflow for testing scan accuracy with different adjacent materials.
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Consistent Scan Path?

Follow Recommended
Scan Sequence

Scan Accuracy Issue?

Is Camera Detected?

Are Margins Clear?

Run Omnicam Network
Configuration Tool

Reflective Surfaces?

Improve Preparation
& Fluid Control

Ensure Steady Motion
& Optimal Lighting

Accurate Scan

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common Cerec Omnicam scanning issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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